Cas no 3682-35-7 (2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine)

• Product Name: 2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine
• CAS No: 3682-35-7
• MF: C₁₈H₁₂N₆
• MW: 312.328082084656
• MDL: MFCD00006045
• CID: 84831
• PubChem ID: 24899947
• Update Time: 2025-05-19

2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tri(2-pyridyl)-s-triazine
• 2,4,6-Tris(2-pyridyl)-s-triazine
• TPTZ 2,4,6-Tripyridyl-S-triazine
• 2,4,6-TRI(2-PYRIDYL)S-TRIAZINE
• TPTZ
• 2,4,6-Tri(2-pyridyl)-1,3,5-triazine
• 2,4,6-Tris(2-pyridyl)-1,3,5-triazine
• 2,4,6-tripyridin-2-yl-1,3,5-triazine
• 2.4.6-Tri-2-pyridyl-s-triazine
• 2,3-DIHYDRO-6-CHLORO-2,7-DIMETHYLBENZOFURAN
• 2,4,6-Tri(2-pyridyl)-s-triazine,TPTZ
• 2,4,6-tri-(pyridin-2-yl)-1,3,5-triazine
• 2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine
• 2,4,6-tripyridyl-s-triazine
• 2,4,6-tris(2-pyridyl)-1,3,5-pyridyltriazine
• 2,4,6-tris(2'-pyridyl)-1,3,5-triazine
• Terpyridyl-s-triazine
• TPTZ (iron reagent)
• Tri-2-py
• tripyridyltriazine
• 5-triazine, 2,4,6-tri-2-pyridinyl-3
• 2,4,6-tri-2-pyridinyl-1,3,5-triazine
• 1,3,5-Triazine, 2,4,6-tri-2-pyridinyl-
• Tri-2-pyridyl-s-triazine
• s-Triazine, tri-2-pyridyl-
• 2,4,6-Tripyridyl-1,3,5-triazine
• s-Triazine, 2,4,6-tri-2-pyridyl-
• 2,4,6-Tris(2-pyridyl)-5-triazine
• MLS000737726
• KMVWNDHKTPHDMT-UHFFFAOYSA-N
• 2,6-Tri(2-pyridyl)-s-triazine
• SB66976
• 3682-35-7
• AS-18979
• CHEMBL1450775
• NSC-112125
• NCGC00246952-01
• NSC112125
• 2,4,6-tri-(2-Pyridyl)-1,3,5-triazine
• T-7000
• 2,4,6-Tris(2-pyridyl)-s-triazine, 98%
• SY012695
• NS00030103
• cid_77258
• AMY23191
• T0530
• MFCD00006045
• BRN 0282581
• tris(pyridin-2-yl)-1,3,5-triazine
• 2,6-Tris(2-pyridyl)-1,3,5-triazine
• 2,4,6-TRI-2-PYRIDINYL-S-TRIAZINE
• Q27294508
• 2,6-Tris(2-pyridyl)-s-triazine
• 1,5-Triazine, 2,4,6-tri-2-pyridinyl-
• 2,4,6-TRIPYRIDYL-S-TRIAZINE [MI]
• 2,4,6-Tris(2-pyridyl)-s-triazine, for spectrophotometric det. (of Fe), >=98%
• 2,4,6-Tripyridyl-sym-triazine
• A855578
• SCHEMBL322756
• 2,6-Tris(2-pyridyl)-5-triazine
• NSC 112125
• 2,4,6-Tri(2'-pyridyl)-s-triazine
• 2,4,6-TRI-.ALPHA.-PYRIDYL-1,3,5-TRIAZINE
• s10117
• HMS2792B08
• SMR000444410
• EINECS 222-965-9
• BDBM52829
• AI3-51067
• 2,4,6-tri-2-pyridyl-1,3,5-triazine
• 5-26-19-00396 (Beilstein Handbook Reference)
• TRI(2-PYRIDINYL)-S-TRIAZINE
• 2,4,6-Tri(2-pyridinyl)-1,3,5-triazine #
• 2,4,6-Tri(2-pyridyl)-1,3,5-triazine;2,4,6-Tri(2-pyridyl)-1,3,5-triazine (TPTZ)
• 2,4,6-tripyridyl-s-triazine for spectrophotometric det. (of fe)
• 2,4,6-Tri(2-pyridyl)-1,3,5-triazine (TPTZ)
• UNII-YG57D9P2VY
• s-Triazine,4,6-tri-2-pyridyl-
• 2,4,6-tris(2-pyridinyl)-1,3,5-triazine
• 2,6-Tri(2'-pyridyl)-s-triazine
• AKOS004910369
• 2,6-Tripyridyl-s-triazine
• DTXSID7063132
• CS-0010133
• 2,6-Tripyridyl-1,3,5-triazine
• T-7001
• FT-0609831
• YG57D9P2VY
• 2,4,6-Tri-(2-pyridyl)-s-triazine
• YSWG226
• 2,4,6-Tris(2-pyridyl)-s-triazine, for spectrophotometric det. of Fe, >=99.0%
• 2,4,6-Tris(2-pyridyl)-sym-triazine
• SCHEMBL17257399
• J-610025
• 2,4,6-Tris(2-pyridyl)-s-triazine,99%
• HY-D0221
• 1,3,5-Triazine, 2,4,6-tri(2'-pyridyl)-
• sTriazine, tri2pyridyl
• 2,4,6Tris(2pyridyl)1,3,5triazine
• DTXCID3039240
• Tri2pyridylstriazine
• Terpyridylstriazine
• TPTZ;2,4,6-Tri(2-pyridyl)-s-triazine
• 222-965-9
• 2,4,6Tris(2pyridyl)striazine
• 2,4,6Tri2pyridinyl1,3,5triazine
• sTriazine, 2,4,6tri2pyridyl
• 2,4,6Tripyridyl1,3,5triazine
• FT11090
• 2,4,6-Tripyridyl-S-triazinefor spectrophotometric det. (of Fe)
• 1,3,5Triazine, 2,4,6tri2pyridinyl
• 2,4,6-TRI-ALPHA-PYRIDYL-1,3,5-TRIAZINE
• 2,4,6Tri(2pyridyl)striazine

• MDL： MFCD00006045
• Inchi： 1S/C18H12N6/c1-4-10-19-13(7-1)16-22-17(14-8-2-5-11-20-14)24-18(23-16)15-9-3-6-12-21-15/h1-12H
• InChI Key： KMVWNDHKTPHDMT-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=NC(C2C=CC=CN=2)=NC=1C1C=CC=CN=1
• BRN： 282581

Computed Properties

• Exact Mass: 312.11200
• Monoisotopic Mass: 312.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 77.3

Experimental Properties

• Color/Form: Off white powder
• Density: 1.276
• Melting Point: 247-249 °C (lit.)
  248-251 °C
• Boiling Point: 442.26°C (rough estimate)
• Flash Point: 288.2℃
• Refractive Index: 1.4570 (estimate)
• Solubility: methanol: 100 mg/mL, clear
• PSA: 77.34000
• LogP: 3.05760
• Merck: 9750

2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H300,H315,H319,H335
• Warning Statement： P261,P264,P301+P310,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：XZ2050000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines

Additional information on 2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine

2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine: A Comprehensive Overview

The compound with CAS number 3682-35-7, commonly referred to as 2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine, is a highly versatile and intriguing molecule in the field of organic chemistry. This compound has garnered significant attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its applications.

Structure and Properties

The molecular structure of 2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine consists of a central 1,3,5-triazine ring substituted with three pyridin-2-yl groups at the 2-, 4-, and 6-positions. This arrangement imparts the molecule with a high degree of symmetry and aromaticity. The triazine ring is a six-membered ring containing three nitrogen atoms at positions 1, 3, and 5. The pyridin-2-yl substituents are aromatic heterocycles with one nitrogen atom each. The combination of these groups results in a molecule with unique electronic properties.

Recent studies have highlighted the importance of aromaticity in determining the electronic behavior of such compounds. The aromaticity of the triazine ring and pyridine substituents contributes to the molecule's stability and reactivity. Additionally, the spatial arrangement of the substituents plays a crucial role in determining its optical and electronic properties.

Synthesis Methods

The synthesis of 2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation reaction between a triazine derivative and pyridine derivatives under specific conditions. Recent advancements in catalytic methods have enabled more efficient synthesis routes with higher yields.

For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions between pyridine derivatives and triazine precursors. These methods not only enhance reaction efficiency but also allow for better control over the product's purity and crystallinity.

Applications in Materials Science

The unique electronic properties of 2,4,6-Tri(pyridin-2-yl)-1,3,5-triazine make it an attractive candidate for applications in materials science. Recent studies have focused on its potential use in organic electronics and optoelectronic devices.

• Organic Semiconductors: The compound has been investigated as a component in organic field-effect transistors (OFETs) due to its high charge carrier mobility.
• Light-Emitting Diodes (LEDs): Its strong fluorescence properties make it suitable for use as an emitting layer in OLEDs.
• Solar Cells: Researchers have explored its application as an electron transport layer in perovskite solar cells.

These applications underscore the versatility of 2,4,6-Tri(pyridin-2-yl)-1